Cas no 2172144-60-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid
• CAS No: 2172144-60-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5974230
• PubChem ID: 165544957
• Update Time: 2025-06-14

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N-(propan-2-yl)pentanamido}acetic acid
• 2172144-60-2
• EN300-1489479

• Inchi： 1S/C26H32N2O5/c1-4-9-18(25(31)28(17(2)3)15-24(29)30)14-27-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,4,9,14-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： HTVDEHRKPBOHJK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid (CAS: 2172144-60-2)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid (CAS: 2172144-60-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and isopropyl amide moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of investigation involves the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and the incorporation of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid has been shown to enhance the efficiency and yield of peptide chain elongation. Recent publications highlight its utility in the synthesis of complex peptides, particularly those with challenging sequences or post-translational modifications. The isopropyl amide moiety further contributes to the solubility and stability of intermediates, making it a valuable tool for peptide chemists.

In addition to its applications in peptide synthesis, this compound has been investigated for its potential in drug delivery systems. The Fmoc group's hydrophobic nature and the isopropyl amide's steric effects can influence the self-assembly properties of the molecule, leading to the formation of nanostructures such as hydrogels or micelles. These nanostructures have shown promise as carriers for hydrophobic drugs, improving their bioavailability and targeted delivery. Recent in vitro studies have demonstrated the biocompatibility and controlled release properties of these systems, paving the way for further in vivo evaluations.

Another exciting development is the exploration of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid as a precursor for novel bioactive molecules. Researchers have modified its structure to create derivatives with enhanced pharmacological properties, such as increased binding affinity to specific protein targets or improved metabolic stability. Computational modeling and high-throughput screening have been employed to identify promising candidates, with several derivatives showing activity against enzymes involved in inflammatory and neurodegenerative diseases.

The synthesis and characterization of this compound have also been refined in recent studies. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been used to confirm its purity and structural integrity. Optimized synthetic routes have been reported, reducing the number of steps and improving overall yields. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}acetic acid (CAS: 2172144-60-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and as a scaffold for bioactive molecules highlight its potential to contribute to the development of new therapeutics. Ongoing studies are expected to uncover additional functionalities and applications, further solidifying its importance in the field. Researchers are encouraged to explore its properties and derivatives to unlock its full potential.